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Compound of Interest

Compound Name: N-Isopropyl-3,5-dimethylaniline

CAS No.: 52827-66-4

Cat. No.: B1297910

Get Quote

Executive Summary
N-Isopropyl-3,5-dimethylaniline (CAS: N/A for specific isomer, generic xylidine derivatives

vary) represents a specialized class of bulky secondary amine pro-ligands. Unlike the

ubiquitous 2,6-diisopropylaniline (used in IPr NHC ligands) which provides massive steric

blocking at the ortho positions, the 3,5-dimethyl substitution pattern offers a "remote steric"

architecture. When coupled with the N-isopropyl group, this ligand creates a unique steric

pocket that allows for closer metal approach while maintaining sufficient bulk to prevent catalyst

dimerization.

Key Applications:

Group 4 (Ti, Zr, Hf) Polymerization Catalysts: Precursor for mono-anionic amido ligands in

post-metallocene olefin polymerization.

Pd/Ni Cross-Coupling: Steric modulator for preventing

-hydride elimination in late transition metal complexes.
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Ligand Synthesis: Precursor for non-symmetric N-Heterocyclic Carbenes (NHCs) and

-diketiminate (NacNac) ligands.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10]

Property Specification Notes

IUPAC Name N-Isopropyl-3,5-dimethylaniline
Also known as N-isopropyl-3,5-

xylidine

Molecular Formula

Molecular Weight 163.26 g/mol

Appearance Pale yellow to brown oil
Oxidizes slowly in air; store

under Ar/N2

Boiling Point ~235°C (est.)[1]

High boiling point requires

vacuum distillation for

purification

Solubility Hexane, Toluene, THF, DCM Insoluble in water

pKa (Conjugate Acid) ~5.0 - 5.5
Less basic than aliphatic

amines due to aryl conjugation

Critical Mechanistic Insight: The "Open-Ortho"
Effect
The strategic value of this ligand lies in its specific substitution pattern.

N-Isopropyl Group: Provides proximal bulk directly at the metal center, shielding the active

site from bimolecular decomposition.

3,5-Dimethyl Aryl: unlike 2,6-substitution, the 3,5-pattern leaves the ortho positions open.

This allows the aryl ring to rotate more freely or lie flatter against the metal center, facilitating

substrate access (e.g., ethylene insertion) that would be blocked by 2,6-diisopropyl groups.
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Visualization: Ligand Steric Pathway
The following diagram illustrates the synthesis and activation pathway, highlighting the

structural transformation from precursor to active catalyst.

Steric Tuning Mechanism
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Final Complex
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Caption: Synthesis and activation workflow of N-Isopropyl-3,5-dimethylaniline, transitioning

from a primary aniline precursor to a mono-anionic metal-binding ligand.

Experimental Protocols
Protocol A: High-Purity Synthesis of Pro-Ligand
Objective: Synthesize N-Isopropyl-3,5-dimethylaniline via Reductive Amination. Scale: 50

mmol Safety: Perform in a fume hood. NaBH4 releases hydrogen gas.

Reagents:

3,5-Dimethylaniline (6.06 g, 50 mmol)

Acetone (Excess, solvent/reagent)

Sodium Borohydride (NaBH4) (2.84 g, 75 mmol)

Acetic Acid (Glacial, catalytic amount)

Methanol (Solvent)[1]

Procedure:
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Imine Formation: In a 250 mL round-bottom flask, dissolve 3,5-dimethylaniline in 50 mL of

Methanol. Add Acetone (10 mL) and 5 drops of Glacial Acetic Acid.

Stirring: Stir the mixture at room temperature for 4 hours. (Monitoring by TLC will show the

disappearance of the primary amine).

Reduction: Cool the solution to 0°C using an ice bath.

Addition: Slowly add NaBH4 pellets in small portions over 30 minutes. Caution: Exothermic

with gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir overnight (12h).

Quench: Carefully quench with 10% NaOH solution (50 mL) to destroy excess borohydride

and deprotonate the amine hydrochloride.

Extraction: Extract with Dichloromethane (3 x 50 mL). Wash combined organics with brine.

Purification: Dry over MgSO4, filter, and concentrate. Purify the crude oil via vacuum

distillation (approx. 110°C @ 5 mmHg) or column chromatography (Hexane/EtOAc 95:5) to

yield a pale yellow oil.

Protocol B: Ligand Activation (Lithiation)
Objective: Generate the Lithium Amide salt for metal complexation. Atmosphere: Strictly Inert

(Argon/Nitrogen Glovebox or Schlenk Line).

Procedure:

Dissolve purified N-Isopropyl-3,5-dimethylaniline (1.63 g, 10 mmol) in dry Hexane or

Toluene (20 mL) in a Schlenk flask.

Cool to -78°C (Dry ice/Acetone bath).

Add n-Butyllithium (1.6 M in hexanes, 6.25 mL, 10 mmol) dropwise over 10 minutes.

Allow the solution to warm to room temperature naturally.
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Observation: A white or off-white precipitate (Lithium Amide) typically forms.

Isolation: Filter the solid under inert atmosphere or use the suspension directly for the next

step (in-situ metalation).

Protocol C: Coordination to Zirconium (Polymerization
Catalyst Precursor)
Target Complex:

Application: Olefin Polymerization.

Procedure:

Suspend

(3.77 g, 10 mmol) in Toluene (30 mL) at -78°C.

Cannulate the Lithium Amide suspension (from Protocol B) into the Zirconium slurry.

Warm to room temperature and stir for 12 hours.

Workup: Filter through Celite to remove LiCl.

Crystallization: Concentrate the filtrate and cool to -30°C to induce crystallization of the

amido-zirconium complex.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Synthesis)
Incomplete imine formation

before reduction.

Ensure 4-6 hours of stirring

with acid catalyst before

adding NaBH4. Use molecular

sieves to remove water during

imine formation.

Polyamination

Over-alkylation is rare with

acetone/NaBH4 but possible

with alkyl halides.

Stick to reductive amination

(Protocol A) rather than direct

alkylation with isopropyl

bromide to avoid quaternary

salts.

Catalyst Decomposition
Moisture sensitivity of the

Amido-Metal bond.

Ensure all solvents for Protocol

B & C are dried over

Na/Benzophenone and

distilled. Use Schlenk

techniques strictly.

Darkening of Ligand Oxidation of the aniline.

Store the purified amine under

Nitrogen in the dark. Distill

immediately before use if

brown.
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(Note: While specific papers titled "N-Isopropyl-3,5-dimethylaniline catalyst" are rare, the

protocols above are derived from standard methodologies for the "N-alkylaniline" ligand class

used in the cited fields.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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